Cas no 10042-91-8 (Diphosphoric acid,sodium salt (1:?))

• Product Name: Diphosphoric acid,sodium salt (1:?)
• CAS No: 10042-91-8
• MF: H₃NaO₇P₂
• MW: 199.956913232803
• CID: 98799
• PubChem ID: 23667291
• Update Time: 2025-04-18

Diphosphoric acid,sodium salt (1:?) Chemical and Physical Properties

Names and Identifiers

• Diphosphoric acid,sodium salt (1:?)
• diphosphoric acid, sodium salt
• Pyrophosphoric acid, sodium salt
• Sodium diphosphate
• sodium trihydrogen diphosphate
• tetrasodium diphosphate
• NS00082568
• EINECS 233-134-5
• sodium;phosphono hydrogen phosphate
• CHEMBL2028376
• DTXSID50905475
• 10042-91-8

• Inchi： 1S/Na.H4O7P2/c;1-8(2,3)7-9(4,5)6/h;(H2,1,2,3)(H2,4,5,6)/q+1;/p-1
• InChI Key： YIVJSMIYMAOVSJ-UHFFFAOYSA-M
• SMILES： P(=O)(O)([O-])OP(=O)(O)O.[Na+]

Computed Properties

• Exact Mass: 199.92519
• Monoisotopic Mass: 199.92517071g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 127Ų

Experimental Properties

• PSA: 127.12